
Z-Gly-Gly-Leu-AMC stock solution preparation
and storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Z-Gly-Gly-Leu-AMC

Cat. No.: B12310433 Get Quote

Application Notes and Protocols: Z-Gly-Gly-Leu-
AMC
For Researchers, Scientists, and Drug Development Professionals

Introduction
Z-Gly-Gly-Leu-AMC is a fluorogenic substrate utilized to assay the chymotrypsin-like activity of

various proteases, including the 20S proteasome and ClpP protease from M. tuberculosis.[1][2]

[3] The substrate consists of the peptide sequence Gly-Gly-Leu conjugated to 7-amino-4-

methylcoumarin (AMC). Upon enzymatic cleavage of the peptide bond C-terminal to Leucine,

the highly fluorescent AMC moiety is released. The fluorescence intensity is directly

proportional to the enzymatic activity and can be monitored to determine enzyme kinetics and

screen for inhibitors. This document provides detailed protocols for the preparation of Z-Gly-
Gly-Leu-AMC stock solutions, their proper storage, and a general protocol for its use in

enzymatic assays.
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Property Value

Molecular Formula C₂₈H₃₂N₄O₇

Molecular Weight 536.59 g/mol

Appearance Solid lyophilized powder

Solubility Soluble in Dimethyl Sulfoxide (DMSO)[1]

Excitation Wavelength 360-380 nm[3]

Emission Wavelength 440-460 nm[3]

Stock Solution Preparation and Storage
Proper preparation and storage of the Z-Gly-Gly-Leu-AMC stock solution are critical for

obtaining reproducible experimental results. It is recommended to prepare a concentrated

stock solution in a suitable organic solvent, which can then be diluted to the desired working

concentration in the assay buffer.

Materials Required:
Z-Gly-Gly-Leu-AMC powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Vortex mixer

Calibrated pipettes

Protocol for Preparing a 10 mM Stock Solution:
Equilibration: Allow the vial of Z-Gly-Gly-Leu-AMC powder to reach room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh a specific amount of the Z-Gly-Gly-Leu-AMC powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.37 mg of the powder
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(Molecular Weight: 536.59 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For 5.37 mg,

add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming to 37°C or sonication can be used to aid dissolution if necessary.[1]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-20 µL) in microcentrifuge tubes.[1]

Storage: Store the aliquots protected from light.

Storage Recommendations:
Form Storage Temperature Shelf Life

Solid Powder -20°C ≥ 1 year[4]

Stock Solution in DMSO -20°C Up to 1 month[1][5][6]

-80°C Up to 6 months[1][5][6]

Note: Always protect the stock solution from light to prevent photobleaching of the fluorophore.

[4][7] Avoid repeated freeze-thaw cycles as this can lead to degradation of the substrate.[1][4]

[7]

Experimental Protocol: Enzymatic Assay
This protocol provides a general guideline for measuring protease activity using Z-Gly-Gly-
Leu-AMC. The final concentrations of enzyme and substrate, as well as incubation times,

should be optimized for each specific application.

Materials Required:
Z-Gly-Gly-Leu-AMC stock solution (e.g., 10 mM in DMSO)

Purified enzyme or cell lysate

Assay buffer (specific to the enzyme of interest)
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96-well black microplate (for fluorescence measurements)

Fluorescence microplate reader

7-amino-4-methylcoumarin (AMC) standard for calibration

Assay Procedure:
Prepare Assay Buffer: Prepare the appropriate assay buffer for the enzyme being studied.

Ensure the buffer components are compatible with the enzymatic activity.

Prepare Substrate Working Solution: Dilute the Z-Gly-Gly-Leu-AMC stock solution in the

assay buffer to the desired final concentration. A typical starting concentration is between 10-

100 µM.[4][7]

Prepare Enzyme Solution: Dilute the enzyme or cell lysate in the assay buffer to the desired

concentration.

Set up the Assay Plate:

Wells for Test Samples: Add the diluted enzyme solution to the wells of the 96-well plate.

Wells for Negative Control (No Enzyme): Add assay buffer without the enzyme to control

for substrate auto-hydrolysis.

Wells for Positive Control (Optional): If screening for inhibitors, include wells with the

enzyme but without any inhibitor.

Initiate the Reaction: Add the substrate working solution to all wells to start the enzymatic

reaction. The final volume in each well should be consistent (e.g., 100-200 µL).

Incubation: Incubate the plate at the optimal temperature for the enzyme (e.g., 37°C),

protected from light.

Fluorescence Measurement: Measure the fluorescence intensity at regular intervals (kinetic

assay) or at a single endpoint after a fixed incubation time. Use an excitation wavelength of

360-380 nm and an emission wavelength of 440-460 nm.[3]
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Data Analysis:

Subtract the fluorescence of the negative control wells from the test sample wells.

For kinetic assays, determine the rate of reaction from the linear portion of the

fluorescence versus time plot.

To quantify the amount of cleaved substrate, create a standard curve using known

concentrations of free AMC.
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Stock Solution Preparation

Enzymatic Assay Workflow
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Caption: Workflow for Z-Gly-Gly-Leu-AMC preparation and use.
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Caption: Principle of protease activity detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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